Cas no 1261737-24-9 (1-chloro-4-(difluoromethyl)-2-iodobenzene)

• Product Name: 1-chloro-4-(difluoromethyl)-2-iodobenzene
• CAS No: 1261737-24-9
• MF: C₇H₄ClF₂I
• MW: 288.460940361023
• CID: 1219060
• PubChem ID: 95567743
• Update Time: 2025-10-05

1-chloro-4-(difluoromethyl)-2-iodobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Chloro-4-(difluoromethyl)-2-iodobenzene
• 1-Chloro-4-difluoromethyl-2-iodobenzene
• MFCD18392845
• 1261737-24-9
• CS-0338151
• 1-Chloro-4-difluoroMethyl-2-iodobenzene, 97%
• DTXSID201255301
• Benzene, 1-chloro-4-(difluoromethyl)-2-iodo-
• 1-chloro-4-(difluoromethyl)-2-iodobenzene

• MDL： MFCD18392845
• Inchi： 1S/C7H4ClF2I/c8-5-2-1-4(7(9)10)3-6(5)11/h1-3,7H
• InChI Key： QWPXJVKRVSKDPE-UHFFFAOYSA-N
• SMILES： IC1=C(C=CC(C(F)F)=C1)Cl

Computed Properties

• Exact Mass: 287.90100
• Monoisotopic Mass: 287.90143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0.00000
• LogP: 3.88220

Additional information on 1-chloro-4-(difluoromethyl)-2-iodobenzene

Recent Advances in the Application of 1-Chloro-4-(difluoromethyl)-2-iodobenzene (CAS: 1261737-24-9) in Chemical Biology and Pharmaceutical Research

1-Chloro-4-(difluoromethyl)-2-iodobenzene (CAS: 1261737-24-9) is a halogenated aromatic compound that has recently gained attention in chemical biology and pharmaceutical research due to its unique structural properties and reactivity. This compound serves as a versatile building block in organic synthesis, particularly in the development of novel bioactive molecules and pharmaceutical intermediates. Its distinct combination of chlorine, difluoromethyl, and iodine substituents on the benzene ring offers multiple sites for further functionalization, making it a valuable tool in drug discovery and medicinal chemistry.

Recent studies have highlighted the potential of 1-chloro-4-(difluoromethyl)-2-iodobenzene in the synthesis of fluorinated compounds, which are increasingly important in pharmaceutical development due to their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group is particularly noteworthy, as it can mimic certain functional groups in biological systems while offering improved pharmacokinetic properties. Researchers have successfully employed this compound in palladium-catalyzed cross-coupling reactions, enabling the efficient construction of complex molecular architectures.

In the context of drug discovery, 1-chloro-4-(difluoromethyl)-2-iodobenzene has been utilized as a key intermediate in the synthesis of potential therapeutic agents targeting various diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its application in developing novel kinase inhibitors, where the compound's halogen atoms facilitated precise molecular modifications to optimize binding affinity and selectivity. The research team reported significant improvements in compound potency and metabolic stability compared to previous generations of inhibitors.

The compound's utility extends beyond small molecule drug development. Recent work in chemical biology has explored its application in the synthesis of molecular probes for studying protein-ligand interactions. The iodine moiety, in particular, has been leveraged for radioisotope labeling, enabling the development of imaging agents for positron emission tomography (PET). This dual functionality as both a synthetic building block and a potential imaging agent precursor makes 1-chloro-4-(difluoromethyl)-2-iodobenzene a particularly valuable tool in modern drug discovery pipelines.

From a safety and handling perspective, recent studies have provided updated guidelines for working with 1-chloro-4-(difluoromethyl)-2-iodobenzene. While the compound exhibits good stability under standard laboratory conditions, precautions should be taken due to the reactivity of its halogen substituents. Proper personal protective equipment and adequate ventilation are recommended when handling this material, particularly in large-scale synthetic applications.

Looking forward, the unique properties of 1-chloro-4-(difluoromethyl)-2-iodobenzene position it as a compound of continuing interest in pharmaceutical research. Ongoing studies are exploring its application in the development of next-generation antimicrobial agents, where the combination of halogen atoms and fluorine substituents may offer advantages in overcoming drug resistance mechanisms. Additionally, its potential in agrochemical development is being investigated, as fluorinated compounds often display favorable environmental persistence and pest control properties.

In conclusion, 1-chloro-4-(difluoromethyl)-2-iodobenzene (CAS: 1261737-24-9) represents a valuable synthetic intermediate with diverse applications in drug discovery and chemical biology. Its recent utilization in the development of therapeutic candidates and molecular probes underscores its importance in contemporary medicinal chemistry. As research continues to uncover new applications for this versatile building block, its role in facilitating the discovery of novel bioactive compounds is expected to grow significantly in the coming years.